Cas no 889126-33-4 (Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate
• CAS No: 889126-33-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD09743695
• CID: 714230
• PubChem ID: 22308323
• Update Time: 2025-10-29

Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate
• 4-Piperidinecarboxylicacid, 1-(2-chloro-4-pyrimidinyl)-, methyl ester
• DTXSID30624516
• DB-023268
• SCHEMBL4018974
• 1-(2-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid methyl ester
• RANXPSAMFSXQAL-UHFFFAOYSA-N
• F1908-2589
• J-521722
• methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate, AldrichCPR
• AKOS015851217
• 889126-33-4
• SB43499
• Methyl1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate

• MDL： MFCD09743695
• Inchi： 1S/C11H14ClN3O2/c1-17-10(16)8-3-6-15(7-4-8)9-2-5-13-11(12)14-9/h2,5,8H,3-4,6-7H2,1H3
• InChI Key： RANXPSAMFSXQAL-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 255.077
• Monoisotopic Mass: 255.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.293
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.551

Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate

Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate: A Comprehensive Overview

The compound Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate (CAS No. 889126-33-4) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique chemical properties and its role in advancing drug discovery and development. In this article, we will delve into the structural features, synthesis methods, pharmacological applications, and recent research findings associated with this compound.

Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate belongs to the class of piperidine derivatives, which are widely studied for their versatility in medicinal chemistry. The molecule consists of a piperidine ring substituted at the 1-position with a methyl group and at the 4-position with a carboxylic acid methyl ester group. The pyrimidine ring, which is fused to the piperidine, contains a chlorine atom at the 2-position, adding to the compound's complexity and reactivity. This substitution pattern not only enhances the molecule's stability but also contributes to its unique pharmacokinetic properties.

Recent studies have highlighted the importance of Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate in drug design, particularly in the development of kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to inhibit specific kinases has been extensively explored in preclinical models, demonstrating promising results in terms of efficacy and selectivity.

The synthesis of Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by substitution reactions to introduce the chlorine atom and methyl ester groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for further studies.

One of the most significant advancements in recent years has been the use of computational chemistry tools to predict the binding affinity of Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate to target proteins. Molecular docking studies have revealed that the compound exhibits strong binding interactions with several kinase domains, suggesting its potential as a lead compound for drug development. Furthermore, in vitro assays have confirmed its ability to inhibit enzymatic activity without causing significant cytotoxicity to healthy cells.

In addition to its pharmacological applications, Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate has also been explored for its potential in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules makes it a valuable building block in organic synthesis. Researchers are actively investigating its role in developing new herbicides and fungicides, leveraging its unique chemical properties to enhance agricultural productivity.

From an environmental standpoint, understanding the degradation pathways of Methyl 1-(2-chloropyrimidin-4-yl)piperidine-4-carboxylate is crucial for assessing its ecological impact. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. This finding aligns with current trends toward sustainable chemistry practices and green synthesis methods.

In conclusion, Methyl 1-(2-chloropyrimidin-4-yli)piperidine--carboxyliat (CAS No. 889126--33--) represents a versatile and promising molecule with wide-ranging applications across multiple disciplines. Its structural complexity, combined with recent advancements in synthesis and computational modeling techniques, positions it as a key player in future research efforts aimed at developing innovative therapeutic agents and chemical products.